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Compound of Interest

Compound Name: -hydroxy Alprazolam

Cat. No.: B13835300

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when working with psychoactive compounds like a-hydroxy
Alprazolam. This metabolite of Alprazolam requires stringent handling protocols due to its
potential hazards. This guide provides essential, immediate safety and logistical information,
including operational procedures and disposal plans, to foster a culture of safety and precision
in the laboratory.

Hazard Identification and Safety Recommendations

a-hydroxy Alprazolam is classified as a hazardous substance. According to safety data
sheets (SDS), it is harmful if swallowed, in contact with skin, or if inhaled.[1] When dissolved in
a flammable solvent like methanol, the mixture is considered highly flammable and toxic, with
the potential to cause organ damage.[2][3] Therefore, adherence to strict safety protocols is
mandatory.

Personal Protective Equipment (PPE)

The primary defense against exposure is the correct and consistent use of appropriate
personal protective equipment. The following table summarizes the recommended PPE for
handling a-hydroxy Alprazolam, based on guidelines for similar hazardous compounds.[4]
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PPE Category

Item

Specifications and
Recommendations

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes.[4] A face
shield can be worn over
goggles for additional
protection. Standard

eyeglasses are insufficient.

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
contamination and at regular
intervals.[4] Personal hygiene
is a key element of effective

hand care.[2]

Body Protection

Disposable Coveralls or
Dedicated Lab Coat

Disposable coveralls made of
materials like Tyvek® are
recommended to protect
against chemical splashes and
dust.[4] Alternatively, a
dedicated, professionally
laundered lab coat should be
worn over personal clothing. A
PVC apron may be necessary
if there is a risk of severe

exposure.[2]

Respiratory Protection

Respirator

For procedures with a high
potential for aerosol or dust
generation, a Powered Air-
Purifying Respirator (PAPR)
with a full facepiece is
recommended.[4] For lower-
risk activities, a reusable half

or full-facepiece respirator with
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P100/FFP3 particulate filters
should be used.[4] A proper fit

test is mandatory.

Foot Protection Shoe Covers

Disposable shoe covers must
be worn in the designated
handling area and removed
before exiting to prevent the
spread of contamination.[4]
For handling flammable
solutions, non-sparking safety
or conductive footwear should

be considered.[2]

Quantitative Safety Data

The following table summarizes key quantitative data and hazard statements for a-hydroxy

Alprazolam.

Parameter

Value |/ Statement

Chemical Formula

C17H13CIN4O

CAS Number

37115-43-8[1][2]

Hazard Statements (Solid)

H302: Harmful if swallowed.[1] H312: Harmful in
contact with skin.[1] H332: Harmful if inhaled.[1]

Hazard Statements (in Methanol)

H225: Highly flammable liquid and vapour.[2]
H301+H311+H331: Toxic if swallowed, in
contact with skin or if inhaled.[3] H370: Causes

damage to organs.[2][3]

Storage

Store in a well-ventilated place. Keep cool.[2]
Keep receptacle tightly sealed.[1]

Recommended storage condition is to freeze.[5]

Poisons Schedule

S4 (Australia)[2]
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Operational and Disposal Plans

A systematic workflow is crucial for minimizing exposure and ensuring a safe laboratory
environment. The following diagram illustrates the key phases for handling a-hydroxy
Alprazolam, from preparation to disposal.
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Workflow for Handling a-hydroxy Alprazolam

4 Preparation Phase A
1. Area Preparation
- Designate handling area (fume hood/glove box)
- Ensure spill kit is available
2. Don PPE
- Follow guidelines in Table 1
\- J
4 Handline Phase A
3. Experimental Work
- Keep containers sealed when not in use
- Minimize dust and aerosol generation
4. Decontamination
- Clean work surfaces and equipment
\o J

4 )

Post-Handling Phase

5. Doff PPE
- Remove PPE in the correct order to avoid contamination

;

6. Waste Disposal
- Segregate and label hazardous waste
- Follow institutional and local regulations

Click to download full resolution via product page

Caption: Logical workflow for handling a-hydroxy Alprazolam.
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Experimental Protocols: Step-by-Step Guidance

1. Area Preparation:

 All handling of solid a-hydroxy Alprazolam and its solutions should occur within a
designated controlled area, such as a chemical fume hood or a glove box, to contain any
potential dust or aerosols.[4]

o Ensure that a spill kit and appropriate decontamination solutions are readily available before
beginning work.

e The work area should be clean and free of clutter.
2. Personal Protective Equipment (PPE):

» Before entering the designated handling area, don the appropriate PPE as detailed in the
table above.

e Ensure all PPE is correctly fitted and in good condition.
3. Experimental Work:
o Keep containers of a-hydroxy Alprazolam tightly sealed when not in use.[1]

» When weighing or transferring the solid compound, do so carefully to prevent the generation
of dust.

« If creating solutions, add the solid to the solvent slowly to avoid splashing.
e Work with the smallest quantities necessary for the experiment.

» Avoid all personal contact, including inhalation.[2] Do not eat, drink, or smoke in the handling
area.[2]

4. Decontamination:

» After handling is complete, decontaminate all work surfaces, equipment, and glassware.
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Follow your institution's established procedures for decontamination of surfaces exposed to
potent compounds.

. Doffing PPE:

Remove PPE carefully in the designated doffing area to avoid cross-contamination.

Typically, outer gloves are removed first, followed by the gown or coverall, then inner gloves.
Respiratory and eye protection are usually removed last.

Wash hands thoroughly after removing all PPE.[6]

. Disposal Plan:

All waste contaminated with a-hydroxy Alprazolam, including disposable PPE, weighing
papers, and pipette tips, must be treated as hazardous waste.

Segregate this waste into clearly labeled, sealed containers.[7]
The primary method for disposal is through a licensed hazardous waste contractor.[7]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous and
potentially controlled substance waste.[2][7] Never dispose of this compound down the drain
or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13835300#personal-protective-equipment-for-
handling-hydroxy-alprazolam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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